The influences of preparation methods on the structure and catalytic performance of single-wall carbon nanotubes supported palladium catalysts in nitrocyclohexane hydrogenation

RSC Advances Pub Date: 2015-02-18 DOI: 10.1039/C5RA01318F

Abstract

Single-wall carbon nanotubes (CNTs) supported palladium catalysts were prepared by different methods. The influences of different preparation methods on the structure and catalytic performance in nitrocyclohexane hydrogenation were investigated. The catalysts were characterized by nitrogen adsorption–desorption, XRD, TEM, hydrogen chemisorption and X-ray photoelectron spectroscopy. The results show that Pd/SWCNTs prepared by a water impregnation method provide a smaller particle size of palladium. The reduction conditions have great influence on the valence state of palladium on the support. A catalyst with smaller particle size, better dispersion and higher content of monovalent palladium exhibits better catalytic performance in nitrocyclohexane hydrogenation to cyclohexanone oxime. Pd/SWCNTs-2 prepared by a water impregnation method and reduced at 723 K has 96.4% selectivity when synthesizing cyclohexanone oxime with a 96.0% conversion from nitrocyclohexane under mild conditions of 0.3 MPa and 323 K.

Graphical abstract: The influences of preparation methods on the structure and catalytic performance of single-wall carbon nanotubes supported palladium catalysts in nitrocyclohexane hydrogenation
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